Methyl (4-methylthio-2-oxoazetidin-1-yl)acetate

• Molecular Formula: C7H11NO3S
• Molecular Weight: 189.23 g/mol
• IUPAC Name: methyl 2-(2-methylsulfanyl-4-oxoazetidin-1-yl)acetate
• InChI: InChI=1S/C7H11NO3S/c1-11-7(10)4-8-5(9)3-6(8)12-2/h6H,3-4H2,1-2H3
• InChI Key: CPUPZHXYTODDIH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C(CC1=O)SC

Description

Methyl (4-methylthio-2-oxoazetidin-1-yl)acetate is a useful research compound. Its molecular formula is C7H11NO3S and its molecular weight is 189.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Methylthioazetidin-2-one (2.34 g, 20 mmole) was dissolved in dry dimethylformamide (40 ml) and treated at 0°-5° C. with sodium hydride (20 mmole). After 3 minutes methyl bromoacetate (3.37 g, 22 mmole) dissolved in dry dimethylformamide (20 ml) was added and the reaction mixture stirred for 3/4 hour at 0°-5° C. After diluting with water (300 ml), the mixture was extracted with ethyl acetate (3×100 ml) and the extracts combined, washed with water, dried (MgSO4) and evaporated. Chromatography of the residue on silica gel eluting with 30% ethyl acetate in petrolether provided methyl (4-methylthio-2-oxoazetidin-1-yl)acetate (2.4 g, 62%) as a mobile liquid. νmax (CHCl3): 1760 (b), 1410, 1240, 1185 cm-1 ; δ(CDCl3): 2.13 (s, 3H, SCH3); 2.95-3.75 (2H, AB of ABX, CH2); 3.88 (s, 3H, OCH3); 3.93 and 4.23 (2H, main peaks of ABq, J=18 Hz, NCH2) and 5.02 (1H, X of ABX, CH).